Cas no 1448063-06-6 (2-(2-fluorophenoxy)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide
• CAS No: 1448063-06-6
• MF: C₁₇H₁₆FN₅O₂
• MW: 341.339646339417
• CID: 6022565
• PubChem ID: 71808201
• Update Time: 2025-10-08

2-(2-fluorophenoxy)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide
• Acetamide, 2-(2-fluorophenoxy)-N-[2-[2-(2-pyrimidinyl)-1H-imidazol-1-yl]ethyl]-
• 2-(2-fluorophenoxy)-N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]acetamide
• AKOS024562790
• 2-(2-fluorophenoxy)-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide
• F6439-6987
• 2-(2-fluorophenoxy)-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide
• 1448063-06-6

• Inchi： 1S/C17H16FN5O2/c18-13-4-1-2-5-14(13)25-12-15(24)19-8-10-23-11-9-22-17(23)16-20-6-3-7-21-16/h1-7,9,11H,8,10,12H2,(H,19,24)
• InChI Key： BFOQSSUUEMMXRC-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C2=NC=CC=N2)=NC=C1)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 341.12880293g/mol
• Monoisotopic Mass: 341.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 13.98±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-N-{2-2-(pyrimidin-2-yl)-1H-imidazol-1-ylethyl}acetamide

Compound CAS No. 1448063-06-6: 2-(2-fluorophenoxy)-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide

The compound with CAS No. 1448063-06-6, known as 2-(2-fluorophenoxy)-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of acetamides, which are widely studied for their pharmacological properties. The molecule incorporates a fluorophenoxy group, a pyrimidine ring, and an imidazole moiety, making it a structurally complex and intriguing compound for researchers.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their unique electronic properties and enhanced bioavailability. The presence of the fluorophenoxy group in this compound suggests potential applications in modulating receptor interactions, particularly in G-protein coupled receptor (GPCR) signaling pathways. This makes it a promising candidate for the development of novel therapeutics targeting conditions such as inflammation, neurodegenerative diseases, and cancer.

The pyrimidine ring within the molecule is another key feature, as pyrimidines are known for their role in nucleic acid synthesis and their ability to interact with DNA and RNA molecules. This structural element could potentially enhance the compound's ability to inhibit specific enzymes or proteins involved in cellular processes, making it a valuable tool in enzyme kinetics studies.

The imidazole moiety further adds complexity to the molecule's structure, contributing to its potential pharmacokinetic properties such as solubility and stability. Imidazoles are also known for their ability to form hydrogen bonds, which can significantly influence the compound's bioavailability and receptor binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of such complex molecules more accurately. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity towards certain kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmacological potential, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of such a multi-functionalized molecule requires precise control over reaction conditions and intermediate purification steps. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling reactions to achieve high yields and purity levels.

The compound's unique structure also raises interesting questions about its stereochemistry and conformational flexibility. Studies using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided insights into its spatial arrangement, which is crucial for understanding its interaction with biological targets.

From an environmental standpoint, the degradation pathways of this compound are of particular interest due to its potential use in pharmaceutical applications. Research into its biodegradability under various conditions has shown that it undergoes hydrolysis under specific pH and temperature conditions, which is essential information for regulatory compliance and eco-friendly drug design.

In conclusion, CAS No. 1448063-06-6 represents a cutting-edge molecule with multifaceted applications in drug discovery and chemical research. Its intricate structure, combined with recent advances in computational modeling and synthetic methodologies, positions it as a key player in the development of innovative therapeutic agents.